Cas no 163719-70-8 (3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)

3-Isopropyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester is a heterocyclic compound featuring an oxadiazole core with an isopropyl substituent and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization, while the isopropyl group can influence steric and electronic properties. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The compound is valued for its potential in constructing biologically active molecules, contributing to research in medicinal chemistry and material science.
3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester structure
163719-70-8 structure
Product name:3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
CAS No:163719-70-8
MF:C8H12N2O3
MW:184.19248
MDL:MFCD10566531
CID:110305
PubChem ID:53404637

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
    • 1,2,4-Oxadiazole-5-carboxylicacid, 3-(1-methylethyl)-, ethyl ester
    • 3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
    • ETHYL 3-ISO-PROPYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
    • ethyl 3-propan-2-yl-1,2,4-oxadiazole-5-carboxylate
    • Ethyl 3-(propan-2-yl)-1,2,4-oxadiazole-5-carboxylate
    • 3-iso-Propyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
    • 1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester
    • 163719-70-8
    • SCHEMBL1815124
    • A925444
    • AKOS012662923
    • MFCD10566531
    • PTWUNLQIQBOQPU-UHFFFAOYSA-N
    • AS-5327
    • AC4632
    • CS-0131535
    • SY115985
    • DTXSID60695416
    • AB56205
    • DB-112210
    • 3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
    • MDL: MFCD10566531
    • Inchi: InChI=1S/C8H12N2O3/c1-4-12-8(11)7-9-6(5(2)3)10-13-7/h5H,4H2,1-3H3
    • InChI Key: PTWUNLQIQBOQPU-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NC(=NO1)C(C)C

Computed Properties

  • Exact Mass: 184.08486
  • Monoisotopic Mass: 184.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2Ų
  • XLogP3: 1.9

Experimental Properties

  • PSA: 65.22

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D777176-5g
Ethyl 3-Isopropyl-1,2,4-oxadiazole-5-carboxylate
163719-70-8 95%
5g
$650 2024-07-20
TRC
I873033-100mg
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
163719-70-8
100mg
$ 185.00 2022-06-04
TRC
I873033-10mg
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
163719-70-8
10mg
$ 50.00 2022-06-04
TRC
I873033-50mg
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
163719-70-8
50mg
$ 115.00 2022-06-04
1PlusChem
1P001USB-1g
1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester
163719-70-8 95%
1g
$503.00 2024-06-19
Ambeed
A771515-1g
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
163719-70-8 95+%
1g
$201.0 2024-04-23
A2B Chem LLC
AA85755-250mg
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
163719-70-8 95%
250mg
$188.00 2024-04-20
A2B Chem LLC
AA85755-1g
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
163719-70-8 95%
1g
$433.00 2024-04-20
abcr
AB337659-1g
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester, 95%; .
163719-70-8 95%
1g
€332.10 2024-04-19
eNovation Chemicals LLC
D777176-5g
Ethyl 3-Isopropyl-1,2,4-oxadiazole-5-carboxylate
163719-70-8 95%
5g
$650 2025-02-19

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